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Compound of Interest

Compound Name: Schisandrin C epoxide

Cat. No.: B3029875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of Schisandrin C epoxide. Given the absence of a specific Safety Data Sheet (SDS)

for Schisandrin C epoxide, this protocol is based on the known properties of the parent

compound, Schisandrin C, and the general reactivity of epoxide functional groups. Epoxides

are reactive cyclic ethers that can undergo ring-opening reactions, and therefore, require

careful handling.[1][2][3][4][5] It is imperative to treat this compound with caution, assuming it

may be more hazardous than its parent compound.

Quantitative Data Summary
The following table summarizes the known properties of the parent compound, Schisandrin C.

The addition of an epoxide functional group will alter these properties; however, this data

provides a baseline for understanding the compound's general characteristics.
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Property Value (for Schisandrin C) Source

Molecular Formula C22H24O6 AbMole BioScience

Molecular Weight 384.42 g/mol AbMole BioScience

Appearance Powder ChemFaces

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

ChemFaces[6]

Storage Store at -20°C APExBIO

Note: Specific toxicological and physical properties for Schisandrin C epoxide are not readily

available. Therefore, it should be handled as a compound of unknown toxicity.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is critical to ensure personnel safety and prevent

exposure.

Engineering Controls
Ventilation: All handling of Schisandrin C epoxide, including weighing, reconstitution, and

aliquoting, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Schisandrin C epoxide.
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PPE Item Specification Rationale

Gloves

Chemical-resistant nitrile

gloves.[7][8][9] Consider

double-gloving.

To prevent skin contact.

Epoxides can be skin irritants

and sensitizers.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[8]

To protect eyes from splashes

of powder or solutions.

Lab Coat
A flame-resistant lab coat with

long sleeves, fully buttoned.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for handling

large quantities or if there is a

risk of aerosolization.[8][10]

To prevent inhalation of the

powdered compound.

Experimental Workflow
The following diagram outlines the standard operating procedure for safely handling

Schisandrin C epoxide from receipt to disposal.
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Caption: Workflow for Safe Handling of Schisandrin C Epoxide.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an inert absorbent material and collect it in a sealed container for hazardous waste

disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of Schisandrin C epoxide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization: All materials contaminated with Schisandrin C epoxide, including

unused compound, solutions, contaminated PPE, and labware, must be treated as

hazardous chemical waste.

Waste Collection:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container.

Liquid Waste: Collect in a compatible, sealed container. Do not mix with other waste

streams unless directed by your institution's Environmental Health and Safety (EHS)

department.[6]

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.[6]
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Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "Schisandrin C epoxide," and the associated hazards.[6]

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS

department, which will coordinate with a certified hazardous waste vendor. Incineration in a

facility with an afterburner and scrubber is a common disposal method for such compounds.

[6]

By adhering to these safety and logistical protocols, researchers can minimize the risks

associated with handling Schisandrin C epoxide and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3029875#personal-protective-equipment-for-
handling-schisandrin-c-epoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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